Cas no 3482-63-1 (Dodecane, 1-methoxy-)

• Product Name: Dodecane, 1-methoxy-
• CAS No: 3482-63-1
• MF: C₁₃H₂₈O
• MW: 200.360824584961
• CID: 311466
• PubChem ID: 77032
• Update Time: 2025-04-19

Dodecane, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Dodecane, 1-methoxy-
• 1-METHOXYDODECANE
• SCHEMBL7936579
• SCHEMBL91957
• VFF2A6X8YA
• JWCACDSKXWPOFF-UHFFFAOYSA-N
• Ether, dodecyl methyl
• NS00029734
• EINECS 222-465-0
• dodecyl methyl ether
• 3482-63-1
• DTXSID60188358
• FT-0608013

• Inchi： 1S/C13H28O/c1-3-4-5-6-7-8-9-10-11-12-13-14-2/h3-13H2,1-2H3
• InChI Key： JWCACDSKXWPOFF-UHFFFAOYSA-N
• SMILES： O(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 200.21414
• Monoisotopic Mass: 200.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.8001 (estimate)
• Boiling Point: 238.11°C (estimate)
• Flash Point: 92.8°C
• Refractive Index: 1.4172 (estimate)
• PSA: 9.23